Cas no 75989-57-0 (3H-1,2,4-Triazol-3-one, 4-amino-2,4-dihydro-5-(3-methylbutyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one, 4-amino-2,4-dihydro-5-(3-methylbutyl)-
• CAS No: 75989-57-0
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 538645
• PubChem ID: 14874896
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 4-amino-2,4-dihydro-5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 4-amino-2,4-dihydro-5-(3-methylbutyl)-
• 4-amino-3-(3-methylbutyl)-1H-1,2,4-triazol-5-one
• DTXSID70564902
• 4-Amino-5-(3-methylbutyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 75989-57-0

• Inchi： 1S/C7H14N4O/c1-5(2)3-4-6-9-10-7(12)11(6)8/h5H,3-4,8H2,1-2H3,(H,10,12)
• InChI Key： UWXKRHCFIDIFHX-UHFFFAOYSA-N
• SMILES： O=C1NN=C(CCC(C)C)N1N

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.7Ų